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Compound of Interest

Compound Name: Cynanester A

Cat. No.: B1669656 Get Quote

Primary Producing Organism: The novel symmetrical macrocyclic phthalate hexaester,

Cynanester A, has been isolated from the marine cyanobacterium Moorea producens.[1] This

filamentous cyanobacterium, formerly known as Lyngbya majuscula, is a well-documented

source of diverse and bioactive secondary metabolites.[1]

Isolation and Purification
While a highly detailed, step-by-step protocol for the isolation of Cynanester A is not publicly

available in the primary literature, the general methodology can be inferred from the isolation of

similar natural products from Moorea producens. The process typically involves the collection

of the cyanobacterial biomass, followed by extraction with organic solvents to separate the

secondary metabolites from the cellular matrix.

Subsequent purification of the crude extract is achieved through a series of chromatographic

techniques. This multi-step process is essential for isolating individual compounds, such as

Cynanester A, from a complex mixture of metabolites. The workflow would likely involve an

initial fractionation using vacuum liquid chromatography followed by further purification using

high-performance liquid chromatography (HPLC).

Experimental Workflow for Isolation of Cynanester A
from Moorea producens
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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